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Compound of Interest

Compound Name: Solvent Blue 94

Cat. No.: B1169305

Essential Safety and Handling Guide for Solvent
Blue 94

Disclaimer: A specific Safety Data Sheet (SDS) for Solvent Blue 94 (CAS No. 123515-19-5) is
not readily available in public domains. The following guidance is based on the general safety
protocols for its chemical class, anthraquinone dyes, and is intended for use by trained
professionals in a laboratory setting. A thorough, site-specific risk assessment must be
conducted by qualified personnel before handling this compound. This information
supplements, not replaces, institutional safety protocols.

Solvent Blue 94 is an anthraquinone-based solvent dye.[1] Anthraquinone dyes, particularly in
powdered form, can pose health risks if not handled correctly. The primary routes of exposure
are inhalation of dust particles, skin contact, and eye contact. Ingestion is also a potential route
of exposure. Safety precautions should focus on minimizing these exposure pathways.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to ensure the safety of researchers and scientists
handling Solvent Blue 94. The required PPE may vary depending on the physical form of the
dye (powder or liquid solution) and the specifics of the procedure being performed.
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Protection Type

Required Equipment

Specifications and Best
Practices

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile
gloves. The outer glove should
be removed and disposed of
as hazardous waste
immediately after handling.
The inner glove should be
removed upon leaving the
designated work area. For
prolonged contact or when
handling solutions, consider
gloves with a higher level of
chemical resistance. Always
consult the glove
manufacturer's compatibility
charts for the specific solvent

being used.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Chemical splash goggles that
provide a complete seal
around the eyes are
mandatory.[2] A face shield
should be worn over the
goggles, especially when there
is a risk of splashes or aerosol

generation.[2]

Body Protection

Laboratory Coat and

Disposable Gown

A clean, buttoned laboratory
coat is the minimum
requirement. For procedures
with a higher risk of
contamination, a disposable,
fluid-resistant gown should be

worn over the lab coat.

Respiratory Protection

NIOSH-approved Respirator

When handling the solid

(powder) form of Solvent Blue
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94, a NIOSH-approved N95 or
higher-rated particulate
respirator is required to
prevent inhalation of airborne
particles.[3][4] For solutions, a
respirator with an organic
vapor cartridge may be
necessary, depending on the
solvent and the potential for
aerosolization. A full-face
respirator can provide both

respiratory and eye protection.

Sturdy, closed-toe shoes that
) cover the entire foot are
Foot Protection Closed-toe Shoes o
required in any laboratory

setting.

Operational Plan: Handling Procedures

Adherence to strict operational procedures is critical to minimize exposure to Solvent Blue 94.
Designated Work Area:

o All work with Solvent Blue 94, in both solid and solution form, must be conducted in a
designated area within a certified chemical fume hood or a powder containment hood.

e The work area should be clearly labeled, for instance with a "Potent Compound Handling
Area" sign, and access should be restricted to trained personnel.

Weighing and Aliquoting:

o Perform all weighing and aliquoting of solid Solvent Blue 94 within a chemical fume hood or
a powder containment hood to control dust.

e Use slow and careful movements to minimize the generation of airborne dust.[5]

e Transporting powdered dyes should be done in covered or closed containers.[6]
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In Solution:

 When working with Solvent Blue 94 in a solvent, handle the solution within a chemical fume
hood to avoid inhaling solvent vapors.

e The choice of gloves should be guided by the chemical resistance to the specific solvent
used.

Disposal Plan

Proper disposal of Solvent Blue 94 and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Categorization: All waste contaminated with Solvent Blue 94, including unused
product, empty containers, and disposable PPE, should be treated as hazardous waste.

o Containment: Collect all solvent dye waste in clearly labeled, sealed, and appropriate
containers. Do not mix different types of solvent waste.[7][8][9]

» Disposal Route: Dispose of the hazardous waste through a licensed environmental waste
management company. Do not pour solvent waste down the drain.[7][10]

o Local Regulations: Always consult and adhere to local, state, and federal regulations for
hazardous waste disposal.

Experimental Workflow and Logic

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling Solvent Blue 94.
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Initial Assessment

Handling Solvent Blue 94

What is the physical form?
/@nd

Liquid (Solution) Form

Required PPE:
- Double Nitrile Gloves (Solvent-Resistant)
- Chemical Splash Goggles
- Lab Coat + Disposable Gown

olid

Risk of aerosol
or splash?

Powder) Form

Required PPE:
- Double Nitrile Gloves
- Chemical Splash Goggles
- Face Shield
- Lab Coat + Disposable Gown
- NIOSH-approved N95 or higher Respirator

Add Face Shield Consider Organic Vapor Respirator

Proceed with Experiment
in Designated Area

Click to download full resolution via product page

Caption: PPE selection workflow for handling Solvent Blue 94.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1169305?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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